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Compound of Interest

Compound Name:
Lurasidone Metabolite 14283

hydrochloride

Cat. No.: B602669 Get Quote

For Research Use Only. Not for use in humans.

These application notes provide detailed protocols for the preparation of Lurasidone
Metabolite 14283 hydrochloride solutions for in vitro and in vivo research applications.

Lurasidone Metabolite 14283 hydrochloride is a major active metabolite of Lurasidone, an

atypical antipsychotic agent.[1][2]
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Property Value Reference

Chemical Name

(3aR,4S,5R,7S,7aS)-rel-2-

[[(1R,2R)-2-[[4-(1,2-

benzisothiazol-3-yl)-1-

piperazinyl]methyl]cyclohexyl]

methyl]hexahydro-5-hydroxy-

4,7-methano-1H-isoindole-

1,3(2H)-dione hydrochloride

[3]

Molecular Formula C₂₈H₃₇ClN₄O₃S [1]

Molecular Weight 545.14 g/mol [1]

CAS Number 186204-32-0 [1]

Appearance A solid[3]

Storage

Store at -20°C in a sealed

container, away from moisture.

[1]

Solubility
Lurasidone Metabolite 14283 hydrochloride exhibits solubility in various solvent systems,

making it suitable for a range of experimental designs.

In Vitro Solubility
Solvent Concentration Notes Reference

Ethanol
100 mg/mL (183.44

mM)

Requires sonication to

fully dissolve.
[1]

Chloroform Soluble - [3]
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Formulation
Achievable
Concentration

Notes Reference

10% Ethanol, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.59

mM)

A clear solution is

obtained.
[1][2]

10% Ethanol, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (4.59

mM)

A clear solution is

obtained.
[1][2]

10% Ethanol, 90%

Corn Oil

≥ 2.5 mg/mL (4.59

mM)

A clear solution is

obtained.
[1][2]

Experimental Protocols
Note: Always use sterile techniques and appropriate personal protective equipment (PPE)

when handling chemical compounds.

Preparation of a 10 mM Stock Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in ethanol.

Materials:

Lurasidone Metabolite 14283 hydrochloride powder

Ethanol (anhydrous)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weigh out the required amount of Lurasidone Metabolite 14283 hydrochloride. For 1 mL

of a 10 mM solution, you will need 5.45 mg.
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Add the powder to a sterile microcentrifuge tube.

Add the appropriate volume of ethanol to the tube. For a 10 mM solution, this would be 1 mL

for every 5.45 mg of compound.

Vortex the tube vigorously for 1-2 minutes.

Place the tube in an ultrasonic bath until the solid is completely dissolved, resulting in a clear

solution.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Preparation of a 2.5 mg/mL Working Solution for In Vivo
Use (PEG300/Tween-80 Formulation)
This protocol details the preparation of a ready-to-use solution for in vivo administration.

Materials:

Lurasidone Metabolite 14283 hydrochloride powder

Ethanol (anhydrous)

PEG300

Tween-80

Saline (sterile, 0.9% NaCl)

Sterile conical tubes

Vortex mixer

Procedure:
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Prepare a stock solution of Lurasidone Metabolite 14283 hydrochloride in ethanol (e.g.,

25 mg/mL).

To prepare 1 mL of the final working solution, follow these steps in order, ensuring each

component is fully mixed before adding the next[2]:

Add 100 µL of the 25 mg/mL ethanol stock solution to a sterile conical tube.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex the final solution until it is clear and homogenous.[1] If precipitation occurs, gentle

heating and/or sonication can be used to aid dissolution.[2]

This formulation is now ready for in vivo administration.

Signaling Pathway and Experimental Workflow
Lurasidone and its active metabolites exert their effects primarily through interactions with

dopamine and serotonin receptors.[4][5] Lurasidone is an antagonist at dopamine D2 and

serotonin 5-HT2A and 5-HT7 receptors, and a partial agonist at the 5-HT1A receptor.[4] This

profile is believed to contribute to its antipsychotic and antidepressant effects.
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Caption: Proposed signaling pathway of Lurasidone Metabolite 14283.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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